3-(2-Methoxyethyl)-1,3-benzothiazol-2-imine
Cat. No. B8331266
M. Wt: 208.28 g/mol
InChI Key: JWWVJGGTAKVQDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[BrH:1].[CH3:2][O:3][CH2:4][CH2:5][n:6]1[c:7](=[NH:15])[s:8][c:9]2[c:10]1[cH:11][cH:12][cH:13][cH:14]2.[CH:16]1([CH2:21][C:22](=[O:23])[OH:24])[CH2:17][CH2:18][CH2:19][CH2:20]1>>[CH3:2][O:3][CH2:4][CH2:5][n:6]1[c:7](=[N:15][C:22]([CH2:21][CH:16]2[CH2:17][CH2:18][CH2:19][CH2:20]2)=[O:23])[s:8][c:9]2[c:10]1[cH:11][cH:12][cH:13][cH:14]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCCn1c(=N)sc2ccccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)CC1CCCC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COCCn1c(=NC(=O)CC2CCCC2)sc2ccccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
